N-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide

• IUPAC Name: N-[2-(4-cyclopropyl-5-oxo-3-thiophen-2-yl-1,2,4-triazol-1-yl)ethyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• InChI: InChI=1S/C21H24N4O2S2/c26-19(21(9-1-2-10-21)17-6-4-14-29-17)22-11-12-24-20(27)25(15-7-8-15)18(23-24)16-5-3-13-28-16/h3-6,13-15H,1-2,7-12H2,(H,22,26)
• InChI Key: RQCFNVKDJILWGV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=CS2)C(=O)NCCN3C(=O)N(C(=N3)C4=CC=CS4)C5CC5
• Molecular Formula: C21H24N4O2S2
• Molecular Weight: 428.6 g/mol
• CAS No.: 1448037-25-9

Description

N-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C21H24N4O2S2 and its molecular weight is 428.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antioxidant Studies

Compounds with similar structural features have been explored for their antimicrobial and antioxidant activities. For example, ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and ethyl 4-aryl-7-oxo-4,5,6,7-tetrahydrobenzo[b]thiophene-5-carboxylates have shown significant antibacterial and antifungal properties, as well as profound antioxidant potential in vitro (Raghavendra et al., 2016). These findings suggest that structurally related compounds, such as the one , could also exhibit similar bioactivities, warranting further investigation.

Anticancer Activity

Another study highlighted the synthesis of 1,2,4-triazol-3-ylthioacetohydrazide derivatives and their testing against various cancer cell lines. Some derivatives showed significant cytotoxicity, particularly against melanoma, breast cancer, and pancreatic cancer cell lines, indicating the potential for structurally similar compounds to serve as bases for developing new anticancer agents (Šermukšnytė et al., 2022).

Enzyme Inhibition

The interaction of specific chemical compounds with enzymes has been a focal point of research for understanding mechanisms of action and developing therapeutic agents. For instance, studies on oxazaphosphorines have delved into their metabolism and transport, shedding light on their clinical implications, including antitumor and immunomodulating activities. Such research emphasizes the importance of understanding the biochemical and pharmacological properties of complex molecules (Zhang et al., 2005).